Methyl 3-[5-amino-4-(cyclohexylcarbamoyl)pyrazol-1-yl]benzoate

• Molecular Formula: C18H22N4O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: methyl 3-[5-amino-4-(cyclohexylcarbamoyl)pyrazol-1-yl]benzoate
• InChI: InChI=1S/C18H22N4O3/c1-25-18(24)12-6-5-9-14(10-12)22-16(19)15(11-20-22)17(23)21-13-7-3-2-4-8-13/h5-6,9-11,13H,2-4,7-8,19H2,1H3,(H,21,23)
• InChI Key: KVKGYAFMQHVQBM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC=C1)N2C(=C(C=N2)C(=O)NC3CCCCC3)N

Description

Methyl 3-[5-amino-4-(cyclohexylcarbamoyl)pyrazol-1-yl]benzoate is a useful research compound. Its molecular formula is C18H22N4O3 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-cyano-N-cyclohexyl-3-ethoxy-prop-2-enamide (Intermediate #17) (605 mg, 2.73 mmol) and methyl 3-hydrazinylbenzoate hydrochloride (552 mg, 2.73 mmol) were suspended in ethanol (20 mL). DIPEA (352 mg, 2.73 mmol) was added and the mixture heated to 70° C. for 1 h. The reaction mixture was cooled to ambient and concentrated to a small volume. Water (50 mL) was added and the resulting solid recovered by filtration, redissolved in ethyl acetate (50 mL), dried (MgSO4) and evaporated to give a brown solid which was slurried with ether and recovered by filtration to give the title compound as light brown solid (443 mg, 47%).